Cas no 1038549-20-0 (5-(2,5-Dichlorophenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(2,5-Dichlorophenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1038549-20-0
• MF: C₁₀H₆Cl₂N₂O₂
• MW: 257.072840213776
• MDL: MFCD05170026
• CID: 1027147
• PubChem ID: 3920501
• Update Time: 2025-04-20

5-(2,5-Dichlorophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Dichlorophenyl)-1H-pyrazole-3-carboxylic acid
• 3-(2,5-dichlorophenyl)-1H-pyrazole-5-carboxylic acid
• DS-2027
• DB-001771
• BBL010908
• SCHEMBL25183997
• AKOS015955450
• STK658199
• DTXSID20397964
• 5-(2,5-Dichlorophenyl)-1H-pyrazole-3-carboxylicacid
• MFCD05170026
• 1038549-20-0
• AKOS000150095
• CHEMBL5199222

• MDL： MFCD05170026
• Inchi： 1S/C10H6Cl2N2O2/c11-5-1-2-7(12)6(3-5)8-4-9(10(15)16)14-13-8/h1-4H,(H,13,14)(H,15,16)
• InChI Key： MFCQLXUIVVBPNY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C(=O)O)NN=1)Cl

Computed Properties

• Exact Mass: 255.98100
• Monoisotopic Mass: 255.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 514.0±50.0 °C at 760 mmHg
• Flash Point: 264.6±30.1 °C
• PSA: 65.98000
• LogP: 3.08170
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-(2,5-Dichlorophenyl)-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature